Cas no 132149-32-7 (3'-deoxy-3'-(pentanoylamino)thymidine)

3'-deoxy-3'-(pentanoylamino)thymidine structure
132149-32-7 structure
Product Name:3'-deoxy-3'-(pentanoylamino)thymidine
CAS No:132149-32-7
MF:C15H23N3O5
MW:325.36022400856
CID:1234537
PubChem ID:452685
Update Time:2025-04-20

3'-deoxy-3'-(pentanoylamino)thymidine Chemical and Physical Properties

Names and Identifiers

    • 3'-deoxy-3'-(pentanoylamino)thymidine
    • N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]pentanamide
    • 3'-Valerylamino-3'-deoxythymidine
    • DTXSID30157379
    • N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]pentanamide
    • 132149-32-7
    • Thymidine, 3'-deoxy-3'-[(1-oxopentyl)amino]-
    • 3'-Valerylamino-3'-dT
    • Thymidine, 3'-deoxy-3'-((1-oxopentyl)amino)-
    • Inchi: 1S/C15H23N3O5/c1-3-4-5-12(20)16-10-6-13(23-11(10)8-19)18-7-9(2)14(21)17-15(18)22/h7,10-11,13,19H,3-6,8H2,1-2H3,(H,16,20)(H,17,21,22)/t10-,11+,13+/m0/s1
    • InChI Key: HRVFPSWTDYQJMR-DMDPSCGWSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1CO)NC(CCCC)=O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 325.16389
  • Monoisotopic Mass: 325.16377084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 107.97

3'-deoxy-3'-(pentanoylamino)thymidine Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.